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A comprehensive overview for researchers, scientists, and drug development professionals.

Initial Assessment: A thorough search for a molecule designated as "SP4e" has not yielded
specific results. It is possible that "SP4e" is a typographical error, an internal compound name,
or a less common nomenclature.

However, extensive information is available for two distinct photoactive molecules referred to as
"SP4". To provide the most accurate and relevant technical guide, clarification is required to
identify which of these molecules is of interest. The potential candidates are:

o SP4 (Diradicaloid): A near-infrared (NIR) absorbing diradicaloid with applications in
photothermal therapy.[1]

e SP4 (Spiropyran): A photochromic compound belonging to the spiropyran family, known for
its ability to switch between two isomeric forms upon light irradiation.[2]

Additionally, searches returned information on Sp4, a transcription factor protein, which is
unlikely to be the subject of a photophysical properties guide.[3][4][5]
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To proceed with generating a detailed technical guide, including quantitative data tables,
experimental protocols, and signaling pathway diagrams, please clarify which "SP4" molecule
is the intended subiject of this request. Providing a full chemical name, CAS number, or a
reference publication would be ideal.

Upon receiving this clarification, a comprehensive guide will be developed to meet the specified
core requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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